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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and handling of Bromoethanol-d4 (2-Bromo-1,1,2,2-tetradeuterioethanol). This deuterated

analog of 2-bromoethanol serves as a valuable tool in various scientific applications, primarily

as an internal standard for quantitative analysis and as a synthetic intermediate in the

preparation of deuterated molecules.

Core Chemical and Physical Properties
Bromoethanol-d4 is a colorless to yellow liquid at room temperature.[1] Its key physical and

chemical properties are summarized in the tables below, providing a clear comparison of its

characteristics.
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Property Value Source(s)

Chemical Formula C₂HD₄BrO [1][2]

Molecular Weight 128.99 g/mol [2][3][4]

CAS Number 81764-55-8 [1][2][4]

Appearance Liquid, Colourless to yellow [1]

Density 1.763 - 1.819 g/mL at 25 °C [1][4]

Melting Point -80 °C (-112 °F) [1]

Boiling Point 149 - 150 °C (300 - 302 °F) [1]

56-57 °C at 20 mmHg [4][5]

Flash Point > 110 °C (> 230 °F) [1]

Vapour Pressure
3.2 hPa (2 mmHg) at 20 °C (68

°F)
[1]

Refractive Index n20/D 1.493 [4][5]

Solubility Soluble in water [1]

Isotopic Purity ≥ 98 atom % D [4][5]
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Parameter Information Source(s)

Stability
Stable under recommended

storage conditions.
[1]

Storage Conditions

Store refrigerated at 2-8°C.

Protect from moisture and

light.

[1][2][4][6]

Incompatibilities

Strong acids, Strong oxidizing

agents, Strong reducing

agents, Acid chlorides, Acid

anhydrides.

[1]

Hazardous Decomposition

Products

Under fire conditions, forms

carbon oxides and hydrogen

bromide gas.

[1]

GHS Hazard Statements

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.H314: Causes

severe skin burns and eye

damage.

[1][4][7]

Stability and Handling
Bromoethanol-d4 is stable when stored under the recommended conditions of refrigeration (2-

8°C) and protection from light and moisture.[1][2][4][6] Exposure to incompatible materials such

as strong acids, strong oxidizing agents, and strong reducing agents should be strictly avoided

to prevent decomposition.[1]

Due to its toxicity and corrosive nature, handling of Bromoethanol-d4 requires stringent safety

precautions. It is toxic if swallowed, inhaled, or absorbed through the skin and can cause

severe skin burns and eye damage.[1][4][7] All work should be conducted in a well-ventilated

fume hood, and appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat, must be worn.
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One of the primary applications of Bromoethanol-d4 is as an internal standard for the

quantification of ethylene oxide and 2-bromoethanol in various matrices by gas

chromatography-mass spectrometry (GC-MS). The following is a detailed methodology for this

application.

Quantification of Ethylene Oxide using Bromoethanol-d4
as an Internal Standard
This protocol outlines the derivatization of ethylene oxide to 2-bromoethanol and its

subsequent quantification using Bromoethanol-d4 as an internal standard.

1. Reagents and Materials:

Bromoethanol-d4

Hydrobromic acid (HBr), concentrated

Methanol, GC grade

Sample matrix (e.g., heated tobacco product aerosol collected in an impinger with methanol)

GC-MS system

2. Preparation of Internal Standard Stock Solution:

Accurately weigh a known amount of Bromoethanol-d4 and dissolve it in methanol to

prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

From the stock solution, prepare a working internal standard solution at the desired

concentration for spiking into samples and calibration standards (e.g., 1 µg/mL).

3. Sample Preparation and Derivatization:

Collect the sample containing ethylene oxide in a known volume of methanol.

Take a measured aliquot of the methanol sample solution.
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Add a precise volume of the Bromoethanol-d4 internal standard working solution to the

aliquot.

Add a sufficient amount of concentrated hydrobromic acid to the solution to facilitate the

derivatization of ethylene oxide to 2-bromoethanol. The reaction is typically rapid.

4. Preparation of Calibration Standards:

Prepare a series of calibration standards by spiking known concentrations of a certified 2-

bromoethanol standard into a blank matrix (e.g., clean methanol).

Add the same constant amount of Bromoethanol-d4 internal standard working solution to

each calibration standard.

Treat the calibration standards with hydrobromic acid in the same manner as the samples.

5. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Injection Volume: 1 µL

Inlet Temperature: 250 °C

Carrier Gas: Helium

Column: A suitable capillary column for volatile organic compounds (e.g., DB-624 or

equivalent).

Oven Temperature Program: Optimize for the separation of 2-bromoethanol from other

matrix components. A typical program might start at 40°C, hold for a few minutes, and then

ramp up to 250°C.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI)

Acquisition Mode: Selected Ion Monitoring (SIM)
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Monitor the following ions for quantification and confirmation:

2-Bromoethanol (analyte): Quantifier ion m/z 95, Qualifier ion m/z 97.

Bromoethanol-d4 (internal standard): Select appropriate ions based on its mass

spectrum, considering potential overlap with the analyte.

6. Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of the 2-bromoethanol to

the peak area of the Bromoethanol-d4 internal standard against the concentration of the 2-

bromoethanol in the calibration standards.

Calculate the concentration of 2-bromoethanol in the samples using the calibration curve and

the measured peak area ratios.

Convert the concentration of 2-bromoethanol back to the original ethylene oxide

concentration based on the stoichiometry of the derivatization reaction.

Visualizations
Experimental Workflow for Ethylene Oxide
Quantification
The following diagram illustrates the key steps in the experimental workflow for the

quantification of ethylene oxide using Bromoethanol-d4 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.coresta.org/sites/default/files/abstracts/2024_STPOST36_Martin.pdf
http://xingweili.snnu.edu.cn/D.pdf
https://www.ckisotopes.com/synthetic-intermediates-deuterated-pharmaceuticals/
https://pubmed.ncbi.nlm.nih.gov/40839291/
https://pubmed.ncbi.nlm.nih.gov/40839291/
https://www.jscimedcentral.com/jounal-article-info/Annals-of-Clinical-Pathology/Evolving-Trends-in-the-Synthesis-of-Deuterated-Drugs-for-Leukemia-Chemotherapy-12269
https://www.jscimedcentral.com/jounal-article-info/Annals-of-Clinical-Pathology/Evolving-Trends-in-the-Synthesis-of-Deuterated-Drugs-for-Leukemia-Chemotherapy-12269
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/po_123463_reliable_analysis_of_ethylene_oxide_po123463_en_d1d0ff8086/po-123463-reliable-analysis-of-ethylene-oxide-po123463-en.pdf
https://www.lgcstandards.com/GG/en/2-Bromoethanol-d4/p/TRC-B684737?queryID=e3d907d4478449c06beec92eb4de98ed
https://www.benchchem.com/product/b032892#bromoethanol-d4-chemical-properties-and-stability
https://www.benchchem.com/product/b032892#bromoethanol-d4-chemical-properties-and-stability
https://www.benchchem.com/product/b032892#bromoethanol-d4-chemical-properties-and-stability
https://www.benchchem.com/product/b032892#bromoethanol-d4-chemical-properties-and-stability
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

